Cas no 38380-05-1 (2,2',3,3',4,6'-Hexachlorobiphenyl)

• Product Name: 2,2',3,3',4,6'-Hexachlorobiphenyl
• CAS No: 38380-05-1
• MF: C₁₂H₄Cl₆
• MW: 360.8782
• CID: 923438
• PubChem ID: 38017
• Update Time: 2025-10-29

2,2',3,3',4,6'-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',3,3',4,6'-hexachlorobiphenyl
• 1,2,3-trichloro-4-(2,3,6-trichlorophenyl)benzene
• 2,2',3,3',4,4'-HEXACHLOROBIPHENYL
• 2,2',3,3',4,6'-Hexachlorobiphenyl Solution
• PCB 132
• 2,2',3,3',4,6'-Hexachloro-1,1'-biphenyl
• 1,1'-Biphenyl, 2,2',3,3',4,6'-hexachloro-
• 814T8D9W95
• GPCB 132
• 2,2,3,3,4,6-Hexachlorobiphenyl
• PCB 132 (2,2',3,3',4,6'-Hexachlorobiphenyl)
• PCB No. 132
• 3-(Carboxymethyl)benzothiazoliumbromide
• PCB No. 132 10 microg/mL in Isooctane
• 2,2',3,3',4,6'-Hexachloro-1,1'-biphenyl #
• Q27269208
• CS-0451960
• 38380-05-1
• DTXCID5039486
• DTXSID9074141
• 2,2,3,3,4,6-Hexachloro-1,1-biphenyl
• SCHEMBL4453307
• UNII-814T8D9W95
• NS00077128
• 2,2',3,3',4,6'-Hexachlorobiphenyl

• Inchi： 1S/C12H4Cl6/c13-6-3-4-7(14)11(17)9(6)5-1-2-8(15)12(18)10(5)16/h1-4H
• InChI Key： OKBJVIVEFXPEOU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C([H])=C([H])C=1C1=C(C([H])=C([H])C(=C1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844416 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 360.9
• XLogP3: 7
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.5940 (rough estimate)
• Melting Point: 115.76°C (estimate)
• Boiling Point: 446.99°C (rough estimate)
• Refractive Index: 1.6270 (rough estimate)
• Solubility: 2.24e-08 M
• PSA: 0.00000
• LogP: 7.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls
• Other Chemical Reagents

Additional information on 2,2',3,3',4,6'-Hexachlorobiphenyl

Research Brief on 2,2',3,3',4,6'-Hexachlorobiphenyl (CAS: 38380-05-1): Recent Advances and Implications

2,2',3,3',4,6'-Hexachlorobiphenyl (CAS: 38380-05-1) is a polychlorinated biphenyl (PCB) congener that has garnered significant attention due to its environmental persistence and potential health risks. Recent studies have focused on its toxicological profile, environmental fate, and potential remediation strategies. This research brief synthesizes the latest findings to provide a comprehensive overview of current knowledge and emerging trends related to this compound.

A 2023 study published in Environmental Science & Technology investigated the biodegradation pathways of 2,2',3,3',4,6'-Hexachlorobiphenyl using microbial consortia isolated from contaminated sites. The research identified novel bacterial strains capable of partial dechlorination, offering promising avenues for bioremediation. The study highlighted the role of Dehalococcoides species in the anaerobic degradation process, with specific enzymes implicated in the cleavage of chlorine atoms at the 2, 3, and 4 positions.

In the realm of toxicology, a 2024 paper in Chemical Research in Toxicology explored the compound's endocrine-disrupting effects. Using in vitro models, researchers demonstrated that 2,2',3,3',4,6'-Hexachlorobiphenyl acts as a potent aryl hydrocarbon receptor (AhR) agonist, with downstream effects on cytochrome P450 enzyme induction. The study also revealed dose-dependent cytotoxicity in human hepatocytes, suggesting potential liver toxicity at environmental exposure levels.

Analytical chemistry advancements have enabled more precise detection of this PCB congener in complex matrices. A recent Journal of Chromatography A publication (2024) detailed a novel GC-MS/MS method with improved sensitivity (LOD: 0.01 pg/g) for quantifying 2,2',3,3',4,6'-Hexachlorobiphenyl in biological samples. This methodological breakthrough is particularly relevant for biomonitoring studies assessing human exposure.

From an environmental perspective, modeling studies published in Environmental Pollution (2023) have provided updated estimates of the compound's half-life in various media: approximately 15 years in soils, 8 years in sediments, and 3 months in the atmosphere. These data are critical for risk assessment and regulatory decision-making regarding PCB-contaminated sites.

Emerging research directions include the development of advanced oxidation processes for 2,2',3,3',4,6'-Hexachlorobiphenyl degradation. A 2024 Applied Catalysis B: Environmental study demonstrated 98% degradation efficiency using a photocatalytic system combining TiO₂ nanotubes with graphene quantum dots under visible light irradiation. This represents a significant improvement over conventional treatment methods.

In conclusion, recent studies on 2,2',3,3',4,6'-Hexachlorobiphenyl (38380-05-1) have expanded our understanding of its environmental behavior and biological effects while developing more effective detection and remediation strategies. Future research should focus on elucidating structure-activity relationships among PCB congeners and translating laboratory findings into practical environmental applications.